1H-Pyrrole, potassium salt

• IUPAC Name: potassium;pyrrol-1-ide
• InChI: InChI=1S/C4H4N.K/c1-2-4-5-3-1;/h1-4H;/q-1;+1
• InChI Key: YWIWIWKNPYGWLT-UHFFFAOYSA-N
• Canonical SMILES: C1=C[N-]C=C1.[K+]
• Molecular Formula: C4H4KN
• Molecular Weight: 105.18 g/mol
• CAS RN: 16199-06-7

Description

1H-Pyrrole, potassium salt is a derivative of pyrrole. Pyrrole is a heterocyclic, aromatic, organic compound, a five-membered ring with the formula C4H4NH. It is a colorless volatile liquid that darkens readily upon exposure to air. Substituted derivatives are also called pyrroles.

Synthesis Analysis

Pyrrole synthesis has been a topic of interest due to its remarkable biological activities and applications in pharmaceuticals and material science. Various methods have been developed for the synthesis of pyrroles, including the Paal-Knorr pyrrole synthesis, which involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water. Other methods involve the use of metal-catalyzed conversions of primary diols and amines.

Molecular Structure Analysis

Pyrrole is a 5-membered aromatic heterocycle, like furan and thiophene. Unlike furan and thiophene, it has a dipole in which the positive end lies on the side of the heteroatom, with a dipole moment of 1.58 D.

Chemical Reactions Analysis

Pyrrole reacts with various compounds to form substituted pyrroles. For instance, it reacts with alkyl halides, sulfonyl chlorides, and benzoyl chloride to give substituted pyrroles in excellent yields. It also undergoes Michael addition with electrophilic olefins to afford N-alkylpyrroles.

Physical And Chemical Properties Analysis

Pyrrole is a colorless volatile liquid that darkens readily upon exposure to air. It has a nutty odor. The specific physical and chemical properties of 1H-Pyrrole, potassium salt are not mentioned in the search results.

Scientific Research Applications

Basicity and Surface Characterization

• Basicity Assessment : Potassium nitrate supported on calcined hydrotalcite, studied using 1H MAS NMR with pyrrole as a probe, demonstrates the creation of strong basic sites. This suggests its potential in applications requiring surface basicity (Wang et al., 2005).

Chemical Synthesis and Characterization

• Synthesis of Dithiocarbamates : The synthesis and characterization of pyrrolidinedithiocarbamate and related potassium salts, involving 1H and 13C NMR, highlights its use in creating diverse chemical compounds (Ramos, Cavalheiro & Chierice, 2008).

Ion Pair Binding Studies

• Lithium Salt Selective Receptor : A study demonstrates the use of strapped calix[4]pyrrole as a selective ion pair receptor for lithium salts, indicating its utility in selective ion binding applications (Hong et al., 2020).

Material Science

• Electrochemical and Luminescence Properties : The study of the luminescence properties of 1H-pyrrol-2-olate salts with alkali metals, including potassium, reveals their potential in materials science, particularly in luminescent materials (Tafeenko et al., 2009).

Corrosion Inhibition

• Carbon Steel Corrosion Inhibitors : Research on 1H-pyrrole-2,5-dione derivatives as inhibitors against carbon steel corrosion in hydrochloric acid medium suggests their application in corrosion prevention (Zarrouk et al., 2015).

Multicomponent Chemical Reactions

• Synthesis Efficiency : The synthesis of pyrrole derivatives through multicomponent reactions, as reviewed in recent advances, is important for efficient chemical synthesis, especially in biology and materials science (Estévez, Villacampa & Menéndez, 2014).

Catalysis and Chemical Reactions

• NMR Studies for Catalyst Base Strength : The use of pyrrole as an NMR probe molecule to determine the base strength of solid catalysts, linking 1H chemical shifts to the base strength, underscores its application in catalyst characterization (Yi et al., 2017).

Safety And Hazards

Pyrrole is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is flammable and toxic if swallowed. It causes serious eye damage and is harmful if inhaled. The specific safety and hazards information for 1H-Pyrrole, potassium salt is not mentioned in the search results.

Future Directions

Pyrrole and its derivatives continue to be a hot topic of research due to their diverse biological activities and applications in pharmaceuticals and material science. Researchers are exploring this skeleton to its maximum potential against several diseases or disorders. Organocatalytic approaches have provided a new alternative from the perspective of synthetic efficiency, as well as from the green chemistry point of view.